Cas no 21312-48-1 (Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2))

• Product Name: Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 21312-48-1
• MF: C₁₅H₂₅Cl₂N₃O
• MW: 334.284501791
• CID: 286684
• PubChem ID: 210583
• Update Time: 2025-04-19

Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• (4-aminophenyl)-(4-butylpiperazin-1-yl)methanone,dihydrochloride
• Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2)
• DTXSID40175584
• 1-(p-Aminobenzoyl)-4-butylpiperazine dihydrochloride hydrate
• 21312-48-1
• Piperazine, 1-(p-aminobenzoyl)-4-butyl-, dihydrochloride, hydrate

• Inchi： 1S/C15H23N3O.2ClH/c1-2-3-8-17-9-11-18(12-10-17)15(19)13-4-6-14(16)7-5-13;;/h4-7H,2-3,8-12,16H2,1H3;2*1H
• InChI Key： HMPJILGJYHWPDK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC(=CC=1)N)N1CCN(CCCC)CC1

Computed Properties

• Exact Mass: 333.13775
• Monoisotopic Mass: 333.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57